Cas no 6102-94-9 (1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine)
6102-94-9 structure
Product Name:1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine
CAS No:6102-94-9
MF:C16H17N3O4S
MW:347.388882398605
CID:1624488
PubChem ID:259482
Update Time:2025-04-21
1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine
- 1-(3-Nitro-benzenesulfonyl)-4-phenyl-piperazine
- piperazine, 1-[(3-nitrophenyl)sulfonyl]-4-phenyl-
- 1-(3-nitrophenyl)sulfonyl-4-phenylpiperazine
- 6102-94-9
- NSC89447
- AKOS000608734
- CBMicro_045593
- STK181922
- BIM-0045615.P001
- NCIOpen2_009819
- CCG-311072
- NSC-89447
- DTXSID70293427
-
- Inchi: 1S/C16H17N3O4S/c20-19(21)15-7-4-8-16(13-15)24(22,23)18-11-9-17(10-12-18)14-5-2-1-3-6-14/h1-8,13H,9-12H2
- InChI Key: LWMVTSYZEHUUAM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=C(C=1)[N+](=O)[O-])(N1CCN(C2C=CC=CC=2)CC1)(=O)=O
Computed Properties
- Exact Mass: 347.09411
- Monoisotopic Mass: 347.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 529
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- Density: 1.379
- Boiling Point: 537.3°C at 760 mmHg
- Flash Point: 278.8°C
- Refractive Index: 1.638
- PSA: 83.76
- LogP: 3.71260
1-[(3-nitrophenyl)sulfonyl]-4-phenylpiperazine Related Literature
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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